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The table below summarizes the key quantitative data for preparing and storing PFI-4 stock solutions.

Aspect Specifications

Recommended Solvent DMSO [1] [2] [3]

Typical Stock Concentration 10 mM (in DMSO) [1]

Solubility in DMSO 14 mg/mL (36.8 mM) to 26 mg/mL (68.34 mM) [1] [2]

Solubility in Ethanol 5 mg/mL (13.14 mM) [2]

Powder Storage -20°C for 3 years [1] [2]

Stock Solution (DMSO) Storage -80°C for 2 years; -20°C for 1 year [1]

Purity ≥99% [3]

Key Notes for Preparation:

Sonication and Warming: When dissolving PFI-4 in DMSO, sonication and warming may be
required [1]. The solution should be clarified as much as possible before use [2].

Hygroscopic DMSO: Newly opened DMSO is recommended, as hygroscopic DMSO (which absorbs
moisture from the air) can significantly impact the compound's solubility [1].

Aliquoting: It is good practice to aliquot the stock solution to avoid repeated freeze-thaw cycles,
which can lead to product inactivation [1].
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In Vivo Administration Formulations

For animal studies, PFI-4 stock solution in DMSO must be further diluted with co-solvents. The table below

outlines two common formulations.

Component Formulation 1 [1] [2] Formulation 2 [1]

DMSO 10% 10%

PEG 300 40% -

Tween 80 5% -

Saline 45% -

Corn Oil - 90%

Final
Concentration

≥ 1 mg/mL (2.63 mM) ≥ 1 mg/mL (2.63 mM)

Notes Yields a clear solution. Suitable for

short-term administration.

Yields a clear solution. Use with caution for

continuous dosing over half a month.

Preparation Workflow for In Vivo Formulations: The following diagram illustrates the sequential steps to

prepare a typical working solution for animal administration, such as Formulation 1 above.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s539319?utm_src=pdf-body
https://www.medchemexpress.com/PFI-4.html?srsltid=AfmBOoqTDonfczZnUE2ehiwEpGVxmoob00SShjgx_wAUGpTrMDYQGqYv
https://www.targetmol.com/compound/pfi-4
https://www.medchemexpress.com/PFI-4.html?srsltid=AfmBOoqTDonfczZnUE2ehiwEpGVxmoob00SShjgx_wAUGpTrMDYQGqYv
https://www.smolecule.com/products/s539319?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start with PFI-4
DMSO Stock Solution

Add PEG 300
and mix evenly

Add Tween 80
and mix evenly

Add Saline to
final volume

Mix evenly until clear.
Use immediately.

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Why is my PFI-4 not dissolving completely in DMSO? PFI-4 has limited solubility and may require

sonication and warming to fully dissolve [1]. Always use freshly opened DMSO to prevent water

absorption, which can reduce solubility [1]. The maximum solubility in DMSO is reported to be between 26

mg/mL [1] and 14 mg/mL [2]; attempting to dissolve beyond this concentration may not be feasible.

Q2: How should I store PFI-4 stock solutions and for how long?

Powder: Store at -20°C, where it is stable for at least 3 years [1] [2].
DMSO Stock Solution: For long-term stability, store at -80°C for 2 years. For short-term use, store

at -20°C for 1 year [1]. Always aliquot the solution to minimize freeze-thaw cycles [1].

Q3: Can I use water or buffer as a solvent for the stock solution? No. PFI-4 is insoluble or only slightly

soluble in water [2]. It must first be dissolved in a pure organic solvent like DMSO to create a concentrated
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stock solution before being diluted into aqueous buffers for biological assays.

Troubleshooting Guide

Problem Possible Cause Solution

Precipitation in
working solution

Rapid dilution into
aqueous buffer; final

DMSO concentration too
low.

Ensure the DMSO stock solution is clear before use.
When diluting, add the stock solution slowly to the

buffer while vortexing. Do not exceed the solubility
limits of the final formulation.

Loss of
biological
activity

Improper storage;
repeated freeze-thaw

cycles; degraded
compound.

Store the stock solution at recommended
temperatures. Prepare small, single-use aliquots.

Avoid repeated freezing and thawing.

Inconsistent in
vivo results

Formulation not stable
over time; incorrect

preparation sequence.

Prepare fresh working solutions daily. Follow the
sequential preparation method for in vivo

formulations, ensuring the solution is clear at each
step [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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